Cas no 1189510-77-7 (Omethoate-d3)

• Product Name: Omethoate-d3
• CAS No: 1189510-77-7
• MF: C₅H₁₂NO₄PS
• MW: 216.210326194763
• CID: 1058454
• PubChem ID: 46782632
• Update Time: 2025-06-11

Omethoate-d3 Chemical and Physical Properties

Names and Identifiers

• Omethoate-d3
• 2-dimethoxyphosphorylsulfanyl-N-(trideuteriomethyl)acetamide
• DTXSID60676083
• 1189510-77-7
• dimethyl ({[(?H?)methylcarbamoyl]methyl}sulfanyl)phosphonate
• O,O-Dimethyl S-{2-[(~2~H_3_)methylamino]-2-oxoethyl} phosphorothioate
• 1ST20167D3

• Inchi： 1S/C5H12NO4PS/c1-6-5(7)4-12-11(8,9-2)10-3/h4H2,1-3H3,(H,6,7)/i1D3
• InChI Key： PZXOQEXFMJCDPG-FIBGUPNXSA-N
• SMILES： S(CC(NC([2H])([2H])[2H])=O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 216.04100
• Monoisotopic Mass: 216.04129627g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 103.23000
• LogP: 1.70680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Omethoate-d3

Latest Research Insights on Omethoate-d3 (CAS: 1189510-77-7) in Chemical Biology and Pharmaceutical Applications

Omethoate-d3, a deuterated analog of the organophosphate insecticide omethoate (CAS: 1189510-77-7), has garnered significant attention in recent chemical biology and pharmaceutical research due to its utility as an internal standard in mass spectrometry-based quantification and its role in metabolic studies. This research brief synthesizes the latest findings on Omethoate-d3, focusing on its synthesis, analytical applications, and toxicological implications.

A 2023 study published in Journal of Agricultural and Food Chemistry highlighted the optimized synthesis of Omethoate-d3 using deuterium-labeled precursors, achieving >98% isotopic purity. The compound's stability under physiological conditions (pH 7.4, 37°C) was demonstrated over 72 hours, making it suitable for long-term tracer studies. Researchers emphasized its critical role in correcting matrix effects during LC-MS/MS analysis of omethoate residues in biological samples, with a reported limit of quantification (LOQ) of 0.01 ng/mL in human plasma.

In toxicokinetic research, Omethoate-d3 has enabled precise tracking of the parent compound's distribution. A 2024 Toxicology Letters paper revealed novel findings about omethoate's blood-brain barrier penetration kinetics using the deuterated tracer. The study identified a 30% higher accumulation in neural tissue than previously estimated, with Omethoate-d3 data showing a t_max of 2.1 hours post-exposure. These findings have important implications for understanding organophosphate neurotoxicity.

Recent advancements in environmental monitoring have leveraged Omethoate-d3's properties. A multi-center validation study (2024) established standardized protocols for detecting omethoate degradation products in water systems, using the deuterated compound as a recovery control. The method achieved 92-105% spike recovery across concentrations from 0.1-100 μg/L, addressing previous challenges in environmental sample analysis.

Emerging pharmaceutical applications include the use of Omethoate-d3 in developing acetylcholinesterase reactivators. Researchers at the University of California reported in ChemBioChem (2024) the compound's utility in screening oxime-based antidotes through hydrogen-deuterium exchange mass spectrometry. This approach identified three novel reactivators with 40-60% higher efficacy than pralidoxime in in vitro models.

The synthesis and application of Omethoate-d3 continue to evolve with technological advancements. Recent patent filings (WO2023184567) describe improved synthetic routes yielding 99.5% deuterium incorporation, while ongoing clinical research explores its potential as a biomarker for organophosphate exposure assessment. These developments position Omethoate-d3 as an increasingly valuable tool in both research and applied toxicology settings.